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Compound of Interest

Compound Name: Prosulfuron-d3

Cat. No.: B15598375

Get Quote

Understanding the Certificate of Analysis (CoA)
A Certificate of Analysis is a formal document from a supplier that confirms a product meets its

predetermined specifications.[1][2] For a deuterated standard like Prosulfuron-d3, the CoA is

critical as it provides quantitative data on not just chemical purity, but also the isotopic

enrichment, which are essential for its function as an internal standard in mass spectrometry-

based assays.[3][4]

Hypothetical Certificate of Analysis: Prosulfuron-d3
Below is a summary of typical quantitative data found on a CoA for Prosulfuron-d3, presented

for clarity and easy comparison.
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Parameter Specification Result Method

Identity Conforms to Structure Conforms ¹H-NMR, LC-MS/MS

Chemical Purity

(HPLC)
≥98.0% 99.5% HPLC-UV

Isotopic Purity ≥98% atom % D 99.2% atom % D HR-MS

Unlabeled Prosulfuron Report Value 0.3% LC-MS/MS

Residual Solvents ≤0.5% 0.1% (Acetonitrile) GC-HS

Water Content ≤0.5% 0.2% Karl Fischer Titration

Appearance
White to Off-White

Solid
Conforms Visual Inspection

Experimental Protocols
The data presented in the CoA is generated through a series of rigorous analytical

experiments. The methodologies for the key assessments are detailed below.

Identity Confirmation
Nuclear Magnetic Resonance (¹H-NMR): A sample of Prosulfuron-d3 is dissolved in a

suitable deuterated solvent (e.g., DMSO-d₆) and analyzed using a high-field NMR

spectrometer. The resulting spectrum is compared to the expected chemical shifts and

splitting patterns for the Prosulfuron structure, confirming the molecular identity. The absence

or significant reduction of a proton signal at the deuterated position confirms the isotopic

labeling.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): The mass of the parent

ion is confirmed to match the expected mass of Prosulfuron-d3. The fragmentation pattern

is also compared to a reference to ensure it is consistent with the known structure.

Chemical Purity Assessment
High-Performance Liquid Chromatography (HPLC): The chemical purity of the standard is

determined by HPLC with UV detection.
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Instrumentation: A standard HPLC system equipped with a UV detector.

Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm).

Mobile Phase: A gradient of acetonitrile and water, both containing 0.1% formic acid.

Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm.

Procedure: A known concentration of the Prosulfuron-d3 standard is injected. The peak

area of the main component is compared to the total area of all peaks in the

chromatogram to calculate the purity.

Isotopic Purity Determination
High-Resolution Mass Spectrometry (HR-MS): This technique is used to determine the

isotopic enrichment of the deuterated standard.[3][5][6]

Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or

Orbitrap instrument.

Sample Preparation: The sample is dissolved in a suitable solvent and infused directly into

the mass spectrometer or injected via an LC system.

Analysis: The instrument acquires a full scan mass spectrum. The relative abundances of

the ion corresponding to Prosulfuron-d3 and the ion corresponding to the unlabeled

Prosulfuron are measured.

Calculation: The isotopic purity is calculated as the percentage of the deuterated species

relative to the sum of all isotopic species.

Prosulfuron's Mechanism of Action
Prosulfuron is a selective herbicide belonging to the sulfonylurea class.[7][8] Its herbicidal

activity stems from the inhibition of the plant enzyme acetolactate synthase (ALS).[7][9] ALS is

a key enzyme in the biosynthetic pathway of branched-chain amino acids (valine, leucine, and
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isoleucine).[9] By inhibiting this enzyme, Prosulfuron halts protein synthesis, leading to the

cessation of cell division and ultimately, plant death.[8][9]

Prosulfuron
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Mechanism of action of Prosulfuron.

Experimental and Logical Workflows
The following diagrams illustrate the typical workflows for the analysis and stability assessment

of Prosulfuron-d3.

Quantitative Analysis Workflow
This workflow outlines the steps involved in using Prosulfuron-d3 as an internal standard for

the quantification of an analyte in a sample matrix.
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Workflow for quantitative analysis using Prosulfuron-d3.
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Stability Assessment Logic
This diagram illustrates the logical process for assessing the stability of the Prosulfuron-d3
analytical standard over time.
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Logical workflow for stability assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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